5-(benzyloxy)-N-(4-fluorophenyl)-4-oxo-4H-pyran-2-carboxamide

• IUPAC Name: N-(4-fluorophenyl)-4-oxo-5-phenylmethoxypyran-2-carboxamide
• InChI: InChI=1S/C19H14FNO4/c20-14-6-8-15(9-7-14)21-19(23)17-10-16(22)18(12-25-17)24-11-13-4-2-1-3-5-13/h1-10,12H,11H2,(H,21,23)
• InChI Key: QLHHBWDRJVSMMQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=COC(=CC2=O)C(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C19H14FNO4
• Molecular Weight: 339.3 g/mol

Description

5-(benzyloxy)-N-(4-fluorophenyl)-4-oxo-4H-pyran-2-carboxamide, also known as BFP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BFP is a pyranone derivative that has been synthesized through different methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

Synthesis and Derivative Studies

5-(Benzyloxy)-N-(4-fluorophenyl)-4-oxo-4H-pyran-2-carboxamide is part of a broader family of compounds studied for various applications in scientific research, particularly in the field of organic and medicinal chemistry. While direct studies on this specific compound might be limited, research on similar compounds provides insights into potential applications.

• Synthesis of Fluorocontaining Derivatives

  Research on the synthesis of fluorocontaining derivatives of pyrazolo[3,4-d]pyrimidines showcases the interest in fluorocontaining compounds for their unique properties and potential applications in developing pharmaceuticals and materials. The study emphasizes the methodological advancements in creating such derivatives, which could be relevant for synthesizing and understanding compounds like this compound (Eleev, Kutkin, & Zhidkov, 2015).

• Properties of Aromatic Polyamides

  The investigation into novel aromatic polyamides based on multi-ring flexible dicarboxylic acids highlights the importance of studying the properties of synthesized compounds, including their molecular weight, solubility, and thermal stability. This research could provide a foundation for understanding the physical and chemical properties of similar compounds, such as this compound (Hsiao & Chang, 1996).

• Inhibitory Activity Studies

  Studies on synthetic benzamide derivatives, including their inhibitory activity on histone deacetylase (HDAC), suggest potential therapeutic applications in cancer treatment. This research into the biological properties and antitumor efficacy of benzamide derivatives, such as MS-27-275, illustrates the potential of similar compounds in medical research (Saito et al., 1999).

• Electronic and Nonlinear Optical Properties

  The study on the synthesis and properties of 5-aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides through Suzuki cross-coupling reactions and their electronic and nonlinear optical properties through DFT calculations, shows the relevance of such compounds in material science, especially in the development of materials with specific optical and electronic characteristics (Ahmad et al., 2021).

• Synthesis of Mono- and Difluoronaphthoic Acids

  Research on the synthesis of mono- and difluoronaphthoic acids, compounds with aryl carboxamides as useful structural units, underscores the interest in synthesizing structurally diverse compounds for various applications, including biological activity and materials science (Tagat et al., 2002).